N-(4-{[(2,6-dimethylphenyl)amino]sulfonyl}phenyl)-2-naphthalenesulfonamide

• IUPAC Name: N-[4-[(2,6-dimethylphenyl)sulfamoyl]phenyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C24H22N2O4S2/c1-17-6-5-7-18(2)24(17)26-31(27,28)22-14-11-21(12-15-22)25-32(29,30)23-13-10-19-8-3-4-9-20(19)16-23/h3-16,25-26H,1-2H3
• InChI Key: OKWQWFRMQOOIQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C24H22N2O4S2
• Molecular Weight: 466.6 g/mol

Description

N-(4-{[(2,6-dimethylphenyl)amino]sulfonyl}phenyl)-2-naphthalenesulfonamide, commonly referred to as DNNS-Na, is a synthetic compound that belongs to the class of sulfonamides. It has gained significant attention in scientific research due to its potential applications in various fields, including medicine, biology, and chemistry. The compound is a potent inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in many physiological processes.

Mechanism of Action

DNNS-Na is a potent inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in many physiological processes. Carbonic anhydrase catalyzes the reversible hydration of carbon dioxide to form bicarbonate and protons. By inhibiting this enzyme, DNNS-Na disrupts the acid-base balance in the body, leading to various physiological effects. The compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
DNNS-Na has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. At low concentrations, the compound has been shown to have anti-inflammatory and analgesic effects by inhibiting the production of prostaglandins and other inflammatory mediators. At higher concentrations, the compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, DNNS-Na has been shown to affect the acid-base balance in the body by inhibiting carbonic anhydrase, leading to various physiological effects, including respiratory alkalosis and metabolic acidosis.

Advantages and Limitations for Lab Experiments

DNNS-Na has several advantages for use in lab experiments, including its high purity and yield, potent inhibitory activity, and well-established synthesis method. However, the compound also has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions. These limitations should be taken into consideration when designing experiments using DNNS-Na.

Future Directions

There are several future directions for research on DNNS-Na, including its potential applications in cancer therapy, inflammation, and pain management. The compound's mechanism of action and biochemical and physiological effects should be further elucidated to better understand its potential therapeutic applications. In addition, the synthesis method of DNNS-Na should be further optimized to increase yield and purity and reduce the cost of production. Finally, the potential toxicity and side effects of DNNS-Na should be further evaluated to ensure its safety for use in humans.

Scientific Research Applications

DNNS-Na has been extensively studied for its potential applications in various fields, including medicine, biology, and chemistry. In medicine, the compound has been shown to have potent anticancer activity, making it a promising candidate for the development of new cancer therapies. DNNS-Na has also been shown to have anti-inflammatory and analgesic effects, making it useful in the treatment of pain and inflammation. In biology, the compound has been used to study the role of carbonic anhydrase in various physiological processes, including respiration, acid-base balance, and bone resorption. In chemistry, DNNS-Na has been used as a catalyst in various chemical reactions, including the synthesis of new compounds.